4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C12H15N5S/c1-18-12-14-3-2-11(15-12)17-7-10(8-17)6-16-5-4-13-9-16/h2-5,9-10H,6-8H2,1H3
• InChI Key: DKWQVRVEJQUNEG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CC(C2)CN3C=CN=C3
• Molecular Formula: C12H15N5S
• Molecular Weight: 261.35 g/mol
• CAS No.: 2549042-00-2

Description

The compound “4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine” is a heterocyclic compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds often involves the reaction of glyoxal and ammonia. In a specific example, N-arylation of imidazole with 4-fluorobenzaldehyde using hexadecyltrimethylammonium bromide as a catalyst gave 4-(1H-imidazol-1-yl) benzaldehyde.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole-containing compounds show both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms, showing two equivalent tautomeric forms. The reaction mixtures were poured into ice-cold water, neutralized to pH (sim) 7, and acidified by dropwise addition of a solution of HCl 5% to induce precipitation.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

Imidazole-containing compounds have been shown to be effective against various diseases. For instance, imidazole-containing chalcones have been shown to be strongly effective against Aspergillus fumigatus, the causative agent for the disease pulmonary aspergillosis.

Safety and Hazards

While specific safety and hazard information for “4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine” is not available, it’s important to note that safety precautions should always be taken while handling chemical substances. For instance, 4-(1H-Imidazol-1-yl)benzaldehyde, a related compound, has hazard statements H315 - H319 - H335.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. Therefore, the future directions of “4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine” and similar compounds could involve further exploration of their potential therapeutic applications.